Cas no 39062-52-7 (2-(Cyclopentylamino)benzoic acid)

• Product Name: 2-(Cyclopentylamino)benzoic acid
• CAS No: 39062-52-7
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 4937848
• PubChem ID: 20549395
• Update Time: 2025-06-09

2-(Cyclopentylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(CYCLOPENTYLAMINO)BENZOIC ACID
• 2-(Cyclopentylamino)benzoic acid

• Inchi： 1S/C12H15NO2/c14-12(15)10-7-3-4-8-11(10)13-9-5-1-2-6-9/h3-4,7-9,13H,1-2,5-6H2,(H,14,15)
• InChI Key： NLADBSUCIKXKBL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1NC1CCCC1)=O

Computed Properties

• Exact Mass: 205.110278721 g/mol
• Monoisotopic Mass: 205.110278721 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 205.25
• XLogP3: 3.3
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-(Cyclopentylamino)benzoic acid

Introduction to 2-(Cyclopentylamino)benzoic Acid (CAS No. 39062-52-7)

2-(Cyclopentylamino)benzoic acid, with the CAS number 39062-52-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a benzoic acid moiety linked to a cyclopentylamino group. The combination of these functional groups endows the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications.

The chemical formula of 2-(Cyclopentylamino)benzoic acid is C₁₁H₁₃NO₂. Its molecular weight is 195.23 g/mol, and it exists as a white crystalline solid at room temperature. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These physical properties are crucial for its use in various chemical reactions and biological assays.

In recent years, 2-(Cyclopentylamino)benzoic acid has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its role as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways and are involved in numerous physiological processes. Studies have shown that 2-(Cyclopentylamino)benzoic acid can modulate the activity of specific GPCRs, making it a promising lead compound for drug discovery.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity and selectivity of 2-(Cyclopentylamino)benzoic acid for several GPCRs. The researchers found that the compound exhibited high affinity for the serotonin receptor 5-HT_1A, which is implicated in mood disorders such as depression and anxiety. This finding suggests that 2-(Cyclopentylamino)benzoic acid could be further developed into novel antidepressant or anxiolytic agents.

Beyond its potential as a therapeutic agent, 2-(Cyclopentylamino)benzoic acid has also been explored for its use in chemical synthesis. The presence of both an amino group and a carboxylic acid group makes it an excellent starting material for the synthesis of more complex molecules. For instance, it can be used as a building block in the preparation of peptidomimetics, which are small molecules designed to mimic the structure and function of peptides. Peptidomimetics have gained attention for their potential to overcome some of the limitations associated with peptide-based drugs, such as poor oral bioavailability and rapid degradation.

In addition to its medicinal applications, 2-(Cyclopentylamino)benzoic acid has been studied for its potential use in materials science. Researchers have investigated its ability to form supramolecular assemblies through hydrogen bonding and π-π stacking interactions. These assemblies can be used to create functional materials with unique properties, such as self-healing coatings or stimuli-responsive gels.

The synthesis of 2-(Cyclopentylamino)benzoic acid can be achieved through various routes, depending on the desired purity and scale. One common method involves the reaction of 2-bromoacetic acid with cyclopentylamine followed by deprotection steps if necessary. Another approach involves the condensation of 2-aminobenzoic acid with cyclopentanone under appropriate conditions. These synthetic methods provide flexibility in terms of scalability and cost-effectiveness, making them suitable for both laboratory-scale research and industrial production.

In conclusion, 2-(Cyclopentylamino)benzoic acid (CAS No. 39062-52-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, chemical synthesis, and materials science. Its unique molecular structure and versatile chemical properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its biological activities and synthetic potential, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.